![molecular formula C15H14BrNO5S B261638 4-(4-Bromo-3-ethoxybenzenesulfonamido)benzoic acid](/img/structure/B261638.png)
4-(4-Bromo-3-ethoxybenzenesulfonamido)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-Bromo-3-ethoxybenzenesulfonamido)benzoic acid, also known as BES, is a sulfonamide compound that has been extensively studied for its various applications in scientific research. BES has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in fields such as biochemistry, pharmacology, and molecular biology.
Scientific Research Applications
4-(4-Bromo-3-ethoxybenzenesulfonamido)benzoic acid has been used in a variety of scientific research applications. One of its primary uses is as an inhibitor of carbonic anhydrase, an enzyme that plays a key role in the regulation of acid-base balance in the body. This compound has also been found to inhibit the activity of other enzymes, including urease and acetylcholinesterase.
In addition to its enzyme inhibitory properties, this compound has been studied for its potential as an anticancer agent. Research has shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit the growth and metastasis of tumors in animal models.
Mechanism of Action
The mechanism of action of 4-(4-Bromo-3-ethoxybenzenesulfonamido)benzoic acid is complex and varies depending on the specific application. Inhibition of carbonic anhydrase occurs through the binding of this compound to the active site of the enzyme, preventing the conversion of carbon dioxide to bicarbonate ions. Inhibition of other enzymes occurs through a similar mechanism, with this compound binding to the active site of the enzyme and preventing substrate binding.
In the case of its anticancer properties, this compound has been found to induce apoptosis through a variety of mechanisms, including the upregulation of pro-apoptotic proteins and the downregulation of anti-apoptotic proteins. This compound has also been found to inhibit the activity of various signaling pathways involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects, many of which are related to its enzyme inhibitory properties. Inhibition of carbonic anhydrase can lead to alterations in acid-base balance, while inhibition of acetylcholinesterase can lead to increased levels of acetylcholine in the synaptic cleft, resulting in increased neurotransmission.
In addition to its enzyme inhibitory effects, this compound has been found to have anti-inflammatory properties. Research has shown that this compound can inhibit the production of inflammatory cytokines and chemokines, reducing inflammation in animal models.
Advantages and Limitations for Lab Experiments
One of the primary advantages of 4-(4-Bromo-3-ethoxybenzenesulfonamido)benzoic acid as a research tool is its specificity for certain enzymes and pathways. This allows researchers to selectively inhibit specific targets, providing insights into their function and potential therapeutic applications.
However, there are also limitations to the use of this compound in lab experiments. One limitation is its potential for off-target effects, as this compound may inhibit other enzymes or pathways in addition to its intended target. Another limitation is its potential for toxicity, particularly at high concentrations.
Future Directions
There are several future directions for research involving 4-(4-Bromo-3-ethoxybenzenesulfonamido)benzoic acid. One area of interest is its potential as an anticancer agent, particularly in combination with other chemotherapeutic agents. Another area of interest is its potential as a treatment for inflammatory disorders, such as rheumatoid arthritis.
In addition, further research is needed to better understand the mechanism of action of this compound and its potential for off-target effects. This will help to optimize its use as a research tool and potential therapeutic agent.
Conclusion
In conclusion, this compound, or this compound, is a valuable tool for scientific research due to its enzyme inhibitory properties and potential therapeutic applications. While there are limitations to its use, further research is needed to fully understand its mechanism of action and potential for future applications.
Synthesis Methods
The synthesis of 4-(4-Bromo-3-ethoxybenzenesulfonamido)benzoic acid involves the reaction of 4-bromo-3-ethoxyaniline with benzenesulfonyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then treated with 4-nitrobenzoyl chloride to yield this compound. The purity of the final product can be determined using techniques such as thin-layer chromatography and nuclear magnetic resonance spectroscopy.
properties
Molecular Formula |
C15H14BrNO5S |
---|---|
Molecular Weight |
400.2 g/mol |
IUPAC Name |
4-[(4-bromo-3-ethoxyphenyl)sulfonylamino]benzoic acid |
InChI |
InChI=1S/C15H14BrNO5S/c1-2-22-14-9-12(7-8-13(14)16)23(20,21)17-11-5-3-10(4-6-11)15(18)19/h3-9,17H,2H2,1H3,(H,18,19) |
InChI Key |
ZHZREOCHGPIVNB-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)O)Br |
Canonical SMILES |
CCOC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)O)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.